Cas no 1619-62-1 (Diethyl dimethylmalonate)

• Product Name: Diethyl dimethylmalonate
• CAS No: 1619-62-1
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD00009128
• CID: 94599
• PubChem ID: 15382
• Update Time: 2025-05-20

Diethyl dimethylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,2-dimethylmalonate
• 2,2-dimethyl-malonicaciddiethylester
• Malonic acid, dimethyl-, diethyl ester
• Dimethylmalonic Acid Diethyl Ester
• 2,2-Dimethylpropanedioic acid diethyl ester
• Propanedioic acid, 2,2-diMethyl-, 1,3-diethyl ester
• Diethyl dimethylmalonate
• diethyl 2,2-dimethylpropanedioate
• NSC 28462
• Diethyledimethylmalonate
• DIETHYL DIMETHYLMALONATE-12
• Diethyl dimethylmalonate,97%
• Diethyl dimethylmalonate 97%
• Diethyl diMethylMalonate, 97% 10GR
• Propanedioic acid, dimethyl-, diethyl ester
• Diethyldimethylmalonate
• Diethyl Dimethyl Malonate
• Diethyl dimethylmalonate, 97%
• UELKSYXXNGHTSE-UHFFFAOYSA-N
• 2,2-Dimethyl-malonic acid diethyl ester
• zlchem 328
• PubChem16321
• Diethyl dimethylpropanedioate
• diethyl 2,2-dimethyl-malonate
• Diethyl 2,2-dimethylmalo

• MDL： MFCD00009128
• Inchi： 1S/C9H16O4/c1-5-12-7(10)9(3,4)8(11)13-6-2/h5-6H2,1-4H3
• InChI Key： UELKSYXXNGHTSE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)C)=O

Computed Properties

• Exact Mass: 188.10500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.991 g/mL at 25 °C(lit.)
• Melting Point: -30.4°C
• Boiling Point: 192 °C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.412(lit.)
• PSA: 52.60000
• LogP: 1.13880
• Solubility: Not determined

Diethyl dimethylmalonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-52/53
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Diethyl dimethylmalonate

Diethyl dimethylmalonate and Its Applications in Modern Chemical Research

Diethyl dimethylmalonate, a compound with the CAS number 1619-62-1, is a versatile and widely utilized intermediate in organic synthesis. This ester, derived from malonic acid, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and reactivity. The compound's molecular formula, C₆H₁₀O₄, underscores its role as a building block for more complex molecules, making it indispensable in the synthesis of fine chemicals and active pharmaceutical ingredients (APIs).

The significance of Diethyl dimethylmalonate in modern chemical research cannot be overstated. Its applications span across various domains, including polymer chemistry, agrochemicals, and medicinal chemistry. One of the most compelling aspects of this compound is its ability to participate in a wide range of chemical reactions, such as condensation, alkylation, and carboxylation, which are pivotal in constructing complex molecular architectures.

In recent years, the use of Diethyl dimethylmalonate has been extensively explored in the development of novel pharmaceuticals. Its structural framework allows for the facile introduction of functional groups, making it an ideal candidate for drug discovery programs. For instance, researchers have leveraged this compound to synthesize heterocyclic compounds that exhibit potent biological activity. These include derivatives that show promise in treating neurological disorders, infectious diseases, and cancer.

The compound's role in medicinal chemistry has been further highlighted by its incorporation into various drug candidates that are currently undergoing preclinical and clinical evaluations. The ability to modify the malonate backbone to introduce specific pharmacophores has led to the discovery of molecules with improved pharmacokinetic profiles and enhanced therapeutic efficacy. This underscores the importance of Diethyl dimethylmalonate as a key intermediate in the pipeline of next-generation therapeutics.

Beyond pharmaceuticals, Diethyl dimethylmalonate finds applications in polymer chemistry, where it serves as a monomer for synthesizing polyesters and polyamides. These polymers exhibit desirable properties such as biodegradability, thermal stability, and mechanical strength, making them suitable for use in packaging materials, textiles, and biodegradable plastics. The compound's versatility in this context highlights its broad utility across multiple industries.

The agrochemical sector also benefits from the use of Diethyl dimethylmalonate. As an intermediate in the synthesis of herbicides and pesticides, this compound contributes to the development of environmentally friendly agrochemicals that offer effective crop protection while minimizing ecological impact. Recent advancements in green chemistry have seen researchers exploring sustainable methods for producing derivatives of malonic esters that align with global efforts toward sustainable agriculture.

In academic research, Diethyl dimethylmalonate continues to be a subject of investigation due to its reactivity and synthetic utility. Studies have demonstrated its role in catalytic processes that enable efficient transformations under mild conditions. These findings not only enhance our understanding of organic reactions but also provide practical tools for synthesizing complex molecules with greater precision and efficiency.

The future prospects of Diethyl dimethylmalonate are promising, with ongoing research aiming to uncover new applications and improve existing synthetic routes. Innovations in computational chemistry and artificial intelligence are expected to further accelerate the discovery of novel derivatives with tailored properties. As these technologies evolve, so too will the ways in which CAS no1619-62-1 continues to contribute to advancements across multiple scientific disciplines.